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Compound of Interest

Compound Name: 3-Amino-5-hydroxybenzoic acid

Cat. No.: B173472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-5-hydroxybenzoic acid
(AHBA), a pivotal molecule in the biosynthesis of numerous natural products with significant
therapeutic potential. This document details its chemical and physical properties, biological
significance, and relevant experimental protocols, presented in a format tailored for scientific
and research applications.

Core Chemical and Physical Properties

3-Amino-5-hydroxybenzoic acid, registered under CAS number 76045-71-1, is an aromatic
compound fundamental to the synthesis of a class of antibiotics.[1] Its structure features a
benzoic acid core with amino and hydroxyl group substitutions.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 76045-71-1[1][2][3][4]

IUPAC Name 3-amino-5-hydroxybenzoic acid[1]
Synonyms AHBA, 3-AHBA, Benzoic acid, 3-amino-5-

hydroxy-, 5-Amino-3-hydroxybenzoic acid[1][5]

Molecular Formula

C7H/NO3[1][2]

Molecular Weight

153.14 g/mol [1][2]

Canonical SMILES

C1=C(C=C(C=C1N)O)C(=0)O[1]

InChl Key

QPEJHSFTZVMSJH-UHFFFAOYSA-N[1][2]

Table 2: Physicochemical Properties

Property Value
Appearance Off-white to yellow solid[6]
Purity >98%[2][5]

Predicted Density

1.491 + 0.06 g/cm3[1]

Predicted pKa

10.33 + 0.10[1]

UV/Vis. (Amax)

227 nm[2][5]

Storage Temperature

-20°C[2][5]

Stability

> 4 years at -20°C[2][5]

Table 3: Solubility Data
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Solvent Solubility
Dimethyl Sulfoxide (DMSO) 3 mg/mL[1][2][5]
Dimethylformamide (DMF) 1 mg/mL[1][2][5]
Water (Predicted) 5.3 mg/mL[1]

Biological Significance and Signaling Pathways

3-Amino-5-hydroxybenzoic acid is most notable as a crucial biosynthetic precursor for the
mC-N unit found in a wide range of important natural products.[2][6] Its primary role is within
the aminoshikimate pathway, which is a variation of the shikimate pathway used by
microorganisms to produce aromatic compounds.

Key Biological Roles:

e Precursor to Ansamycins: AHBA is the starter unit for the biosynthesis of ansamycin
antibiotics, such as geldanamycin and rifamycin.[2][7][8] These antibiotics are known for their
antitumor properties, which often stem from the inhibition of Heat Shock Protein 90 (HSP90),
a critical chaperone for many proteins involved in cancer cell survival.

e Precursor to Mitomycin C: It is also a key building block in the biosynthesis of the potent
antitumor antibiotic mitomycin C.[2][6]

 Intermediate in the Aminoshikimate Pathway: The formation of AHBA is a critical step in this
pathway, which has been extensively studied in microorganisms like Amycolatopsis
mediterranei and Streptomyces species.[9][10] The terminal enzyme responsible for its
formation is AHBA synthase, a pyridoxal 5'-phosphate (PLP) dependent enzyme.[8][11]

Below is a simplified representation of the final step in the AHBA biosynthetic pathway.
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Click to download full resolution via product page
Caption: Final enzymatic step in the biosynthesis of AHBA.

Experimental Protocols

This section details methodologies for the synthesis and analysis of 3-Amino-5-
hydroxybenzoic acid.

While AHBA is naturally produced via biosynthesis, chemical synthesis provides a controlled
laboratory source. The following protocol is adapted from established chemical synthesis
routes for similar compounds.[12]

Experimental Workflow for Chemical Synthesis:
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\
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\

Step 2: Monomethoxylation
(n-BuLi, Methanol, HMPA)

\

3-Methoxy-5-nitrobenzoic Acid

\

Step 3: Nitro Group Reduction
(Fe, NH4Cl)

\
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\

Step 4: Demethylation
(BBr3)

Y

3-Amino-5-hydroxybenzoic Acid
(Crude Product)

\

Step 5: Purification/Hydrogenation
(Pd/C, Hz)

End Product:
3-Amino-5-hydroxybenzoic Acid

Click to download full resolution via product page

Caption: Multi-step chemical synthesis of 3-Amino-5-hydroxybenzoic acid.
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Detailed Methodology:

Preparation of 3,5-Dinitrobenzoic Acid: In an ice bath, slowly add concentrated nitric acid to a
solution of benzoic acid in concentrated sulfuric acid. The mixture is stirred extensively at
room temperature and then heated to facilitate the dinitration process. The reaction is
guenched by pouring it into an ice-water mixture, and the resulting precipitate is filtered to
yield the crude product.[12]

Preparation of 3-Methoxy-5-nitrobenzoic Acid: The dinitro compound is reacted with lithium
methoxide (prepared from n-butyllithium and methanol) in hexamethylphosphoramide
(HMPA) to achieve selective monomethoxylation.[12]

Reduction of the Nitro Group: The resulting 3-methoxy-5-nitrobenzoic acid is then subjected
to reduction, for example using iron powder and ammonium chloride in an aqueous solution,
to convert the nitro group to an amino group.

Demethylation: The methoxy group is cleaved using a demethylating agent like boron
tribromide (BBr3) to yield the hydroxyl group.

Final Purification: The crude product can be further purified. A final hydrogenation step using
a Palladium on carbon (Pd/C) catalyst can be employed to ensure complete reduction and
purity.[12]

High-Performance Liquid Chromatography (HPLC): An HPLC method can be utilized for purity

assessment and quantification. While a specific protocol for AHBA is not detailed in the search

results, a general method for aminohydroxybenzoic acids can be adapted.[13]

Column: C18 reverse-phase column (e.g., Agilent Sb-C18, 150mm X 5um).[13]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with pH adjustment,
e.g., pH 4.0).[13]

Flow Rate: 1.0 mL/min.[13]

Detection: UV detector set at an appropriate wavelength, such as 254.0 nm or its Amax of
227 nm.[2][13]
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» Standard Preparation: Prepare a stock solution of 3-Amino-5-hydroxybenzoic acid in a
suitable solvent (e.g., DMSO, then diluted in the mobile phase) to create a standard curve for
guantification.

o Safety: This material should be treated as potentially hazardous. Avoid ingestion, inhalation,
and contact with skin and eyes. Use appropriate personal protective equipment (PPE) and
handle in a well-ventilated area.[5]

o Stock Solution Preparation: To prepare a stock solution, dissolve the solid compound in a
solvent of choice, such as DMSO or DMF. It is recommended to purge the solvent with an
inert gas before dissolution.[5]

o Storage Conditions: The solid compound should be stored at -20°C for long-term stability (=4
years).[5] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can
be stored at -20°C for up to one year or at -80°C for up to two years.[6]

This guide consolidates the key technical information on 3-Amino-5-hydroxybenzoic acid,
providing a foundation for its application in research and development. Its unique role as a
biosynthetic precursor continues to make it a molecule of high interest for the discovery and
engineering of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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